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Compound of Interest

Compound Name: 2-(Isopropylamino)ethanol

Cat. No.: B091046 Get Quote

Essential Safety and Handling Guide for 2-
(Isopropylamino)ethanol
This guide provides immediate and essential safety and logistical information for handling 2-
(Isopropylamino)ethanol (CAS No: 109-56-8) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe operational

procedures and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Isopropylamino)ethanol is a combustible liquid that is harmful if swallowed and can be

toxic in contact with skin or if inhaled.[1][2][3] It is also corrosive and can cause severe skin

burns and serious eye damage.[2][3][4] Adherence to proper personal protective equipment

(PPE) protocols is mandatory to minimize risk.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][4]

Protects against splashes and

vapors that can cause serious

eye damage.[4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene), a lab

coat, and closed-toe shoes. A

PVC apron or a full protective

suit may be required for severe

exposure.[4][5]

Prevents skin contact which

may cause irritation or burns.

[4][5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][6] A NIOSH-approved

respirator with an appropriate

cartridge or a self-contained

breathing apparatus (SCBA)

may be necessary for large

quantities, in case of spills, or

with insufficient ventilation.[5]

[7]

Minimizes inhalation of harmful

vapors.[4]

Hazard Classification Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/sds/aldrich/470198
https://datasheets.scbt.com/sc-229862.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP91978.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP91978.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Dodecylamino_ethanol.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP91978.pdf
https://www.echemi.com/sds/2-diisopropylaminoethanol-pid_Rock35127.html
https://datasheets.scbt.com/sc-229862.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid.[1][2]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2][3]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[2][3]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[2][3]

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage.[2][3]

Serious Eye Damage 1
H318: Causes serious eye

damage.[8]

Safe Handling and Operational Protocol
A strict operational protocol is crucial for safety. The following step-by-step procedure should be

followed when handling 2-(Isopropylamino)ethanol.
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Safe Handling Workflow for 2-(Isopropylamino)ethanol
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Caption: Step-by-step workflow for handling 2-(Isopropylamino)ethanol.

1. Preparation:

Ensure a chemical fume hood is operational.[6]

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.[6]

Assemble all necessary equipment and reagents before handling the chemical.

Keep containers tightly closed when not in use to prevent vapor release.[6]

2. Handling:
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Conduct all work with 2-(Isopropylamino)ethanol inside a certified chemical fume hood.[6]

Avoid direct contact with skin, eyes, and clothing.[3][4]

Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical.

Ground all equipment when handling the product to prevent static discharge.[9]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

3. Storage:

Store 2-(Isopropylamino)ethanol in a cool, dry, and well-ventilated area.[4]

Keep it away from incompatible materials such as strong oxidizing agents and acids.[2][4]

Ensure the storage container is clearly labeled and tightly sealed.[3][4]

Emergency and Disposal Plans
In the event of an exposure or spill, immediate action is required.
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Hazard Mitigation and Emergency Response
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Caption: Relationship between hazards, PPE, and emergency actions.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[4] Remove contaminated clothing.[4] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][10] Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[1] Call a poison center or

doctor immediately.[1]

Spill Response
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Minor Spills:

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[4][9]

Collect the absorbed material into a suitable container for disposal.[9]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately and move upwind.[4]

Alert the appropriate emergency response team and the fire department.[4]

Prevent the spill from entering drains or waterways.[1][4]

Only personnel with the appropriate level of PPE and training should attempt to clean up a

major spill.

Disposal Plan

All waste containing 2-(Isopropylamino)ethanol must be treated as hazardous waste.[1]

Dispose of the chemical and any contaminated materials in a designated, labeled, and

sealed container.

Do not mix with other waste. Leave chemicals in their original containers if possible.[1]

Arrange for disposal through a licensed professional waste disposal service, in accordance

with all local, state, and federal regulations.[1][3]

Handle uncleaned containers as you would the product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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